Cas no 67293-64-5 (10H-Phenothiazine,2-chloro-10-[2-methyl-3-(4-methyl-1-piperazinyl)propyl]-)

• Product Name: 10H-Phenothiazine,2-chloro-10-[2-methyl-3-(4-methyl-1-piperazinyl)propyl]-
• CAS No: 67293-64-5
• MF: C₂₁H₂₆ClN₃S
• MW: 387.969242572784
• CID: 521256
• PubChem ID: 3051176
• Update Time: 2025-04-19

10H-Phenothiazine,2-chloro-10-[2-methyl-3-(4-methyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,2-chloro-10-[2-methyl-3-(4-methyl-1-piperazinyl)propyl]-
• 2-chloro-10-[2-methyl-3-(4-methylpiperazin-1-yl)propyl]phenothiazine
• 2-Chloro-10-[2-methyl-3-(4-methylpiperazino)propyl]-10H-phenothiazine
• DTXSID70986549
• 67293-64-5
• 6710 RP
• 2-Chloro-10-(2-methyl-3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine
• 2-Chloro-10-[2-methyl-3-(4-methylpiperazin-1-yl)propyl]-10H-phenothiazine
• Phenothiazine, 2-chloro-10-(2-methyl-3-(4-methyl-1-piperazinyl)propyl)-

• Inchi： 1S/C21H26ClN3S/c1-16(14-24-11-9-23(2)10-12-24)15-25-18-5-3-4-6-20(18)26-21-8-7-17(22)13-19(21)25/h3-8,13,16H,9-12,14-15H2,1-2H3
• InChI Key： VBGLIMIQXMCDGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CC(C)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 387.153596
• Monoisotopic Mass: 387.153596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.1463 (rough estimate)
• Boiling Point: 529.9°C at 760 mmHg
• Flash Point: 274.3°C
• Refractive Index: 1.6000 (estimate)